Cas no 1804440-43-4 (Ethyl 2-hydroxy-6-methylpyridine-3-acetate)

• Product Name: Ethyl 2-hydroxy-6-methylpyridine-3-acetate
• CAS No: 1804440-43-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4907483
• Update Time: 2025-06-08

Ethyl 2-hydroxy-6-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-6-methylpyridine-3-acetate

• Inchi： 1S/C10H13NO3/c1-3-14-9(12)6-8-5-4-7(2)11-10(8)13/h4-5H,3,6H2,1-2H3,(H,11,13)
• InChI Key： DESUBUZMZNQLTE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC=C(C)NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-hydroxy-6-methylpyridine-3-acetate

Ethyl 2-hydroxy-6-methylpyridine-3-acetate (CAS No. 1804440-43-4): A Comprehensive Overview

Ethyl 2-hydroxy-6-methylpyridine-3-acetate (CAS No. 1804440-43-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative of pyridine is characterized by its unique molecular structure, which combines a hydroxy group and a methyl substituent on the pyridine ring, along with an acetate ester functionality. The compound's CAS No. 1804440-43-4 serves as a critical identifier for researchers and industries seeking high-purity intermediates for synthetic applications.

The growing interest in Ethyl 2-hydroxy-6-methylpyridine-3-acetate is driven by its versatility as a building block in organic synthesis. Recent trends in green chemistry and sustainable drug development have highlighted the importance of such intermediates, as they often reduce the need for harsh reagents or multi-step reactions. Researchers are particularly intrigued by its potential role in designing bioactive molecules, including antimicrobial agents and anti-inflammatory compounds, which align with current global health priorities.

One of the most frequently searched questions related to this compound is: *"What are the applications of Ethyl 2-hydroxy-6-methylpyridine-3-acetate in drug discovery?"* Studies suggest that its pyridine core is a privileged scaffold in medicinal chemistry, often contributing to improved pharmacokinetic properties and target selectivity. Additionally, its ester group offers synthetic flexibility, enabling further derivatization for optimizing drug candidates. This aligns with the broader demand for small-molecule therapeutics in treating complex diseases.

Another hot topic is the compound's role in agrochemical innovation. With increasing emphasis on crop protection and environmentally friendly pesticides, Ethyl 2-hydroxy-6-methylpyridine-3-acetate has been explored as a precursor for novel formulations. Its structural features may contribute to enhanced pest resistance while minimizing ecological impact—a key concern for modern agriculture.

From a technical standpoint, the synthesis and handling of CAS No. 1804440-43-4 require expertise in organic synthesis techniques. The compound's stability under various conditions, solubility profiles, and reactivity with common reagents are frequently discussed in academic forums. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring its suitability for high-value applications.

In the context of material science, this pyridine derivative has shown promise in the development of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to catalytic systems and advanced materials with tailored properties. This interdisciplinary potential makes it a subject of interest for both academic and industrial researchers.

As the scientific community continues to explore Ethyl 2-hydroxy-6-methylpyridine-3-acetate, its CAS No. 1804440-43-4 remains a focal point for patent filings and peer-reviewed publications. The compound's adaptability to diverse synthetic pathways underscores its value in addressing contemporary challenges in healthcare, agriculture, and technology. Future research may uncover even broader applications, solidifying its position as a cornerstone of modern organic chemistry.